Cas no 115511-20-1 (Piperidine,1-methyl-3-(9H-thioxanthen-9-ylmethyl)-, (3S)-)

• Product Name: Piperidine,1-methyl-3-(9H-thioxanthen-9-ylmethyl)-, (3S)-
• CAS No: 115511-20-1
• MF: C₂₀H₂₃NS
• MW: 309.468323945999
• CID: 130791
• PubChem ID: 6604302
• Update Time: 2025-04-19

Piperidine,1-methyl-3-(9H-thioxanthen-9-ylmethyl)-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-methyl-3-(9H-thioxanthen-9-ylmethyl)-, (3S)-
• (S)-Methixene
• Piperidine, 1-methyl-3-(9H-thioxanthen-9-ylmethyl)-, (3S)- (9CI)
• Piperidine, 1-methyl-3-(9H-thioxanthen-9-ylmethyl)-, (S)-
• 115511-20-1
• NCGC00016587-01
• CAS-1553-34-0
• Metixene, (S)-
• (3S)-1-methyl-3-(9H-thioxanthen-9-ylmethyl)piperidine
• Piperidine, 1-methyl-3-(9H-thioxanthen-9-ylmethyl)-, (3S)-
• PD132526
• Methixene, (S)-
• 6ZL7T2WX2N
• UNII-6ZL7T2WX2N
• CHEMBL1494878

• Inchi： 1S/C20H23NS/c1-21-12-6-7-15(14-21)13-18-16-8-2-4-10-19(16)22-20-11-5-3-9-17(18)20/h2-5,8-11,15,18H,6-7,12-14H2,1H3/t15-/m0/s1
• InChI Key： MJFJKKXQDNNUJF-HNNXBMFYSA-N
• SMILES： S1C2C=CC=CC=2C(C2C=CC=CC1=2)C[C@H]1CN(C)CCC1

Computed Properties

• Exact Mass: 309.15529
• Monoisotopic Mass: 309.15512091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24